(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide (S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide
Brand Name: Vulcanchem
CAS No.: 926660-07-3
VCID: VC3312709
InChI: InChI=1S/C14H31NO2SSi/c1-10-12(15-18(16)13(2,3)4)11-17-19(8,9)14(5,6)7/h10,12,15H,1,11H2,2-9H3/t12-,18-/m0/s1
SMILES: CC(C)(C)[Si](C)(C)OCC(C=C)NS(=O)C(C)(C)C
Molecular Formula: C14H31NO2SSi
Molecular Weight: 305.55 g/mol

(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide

CAS No.: 926660-07-3

Cat. No.: VC3312709

Molecular Formula: C14H31NO2SSi

Molecular Weight: 305.55 g/mol

* For research use only. Not for human or veterinary use.

(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide - 926660-07-3

Specification

CAS No. 926660-07-3
Molecular Formula C14H31NO2SSi
Molecular Weight 305.55 g/mol
IUPAC Name (S)-N-[(2S)-1-[tert-butyl(dimethyl)silyl]oxybut-3-en-2-yl]-2-methylpropane-2-sulfinamide
Standard InChI InChI=1S/C14H31NO2SSi/c1-10-12(15-18(16)13(2,3)4)11-17-19(8,9)14(5,6)7/h10,12,15H,1,11H2,2-9H3/t12-,18-/m0/s1
Standard InChI Key LYWXLNZTROQRSS-SGTLLEGYSA-N
Isomeric SMILES CC(C)(C)[Si](C)(C)OC[C@H](C=C)N[S@@](=O)C(C)(C)C
SMILES CC(C)(C)[Si](C)(C)OCC(C=C)NS(=O)C(C)(C)C
Canonical SMILES CC(C)(C)[Si](C)(C)OCC(C=C)NS(=O)C(C)(C)C

Introduction

(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide is a complex organic compound with a specific stereochemistry, indicated by the "(S)" configurations. This compound features a tert-butyldimethylsilyl (TBDMS) protecting group, which is commonly used in organic synthesis to protect alcohols from unwanted reactions. The compound's structure includes a sulfinamide group, which is a sulfur-containing functional group, and a double bond in the but-3-en-2-yl chain.

Synthesis and Applications

The synthesis of such compounds typically involves protecting group strategies, where the TBDMS group is used to protect the alcohol functionality during the synthesis process. The presence of a sulfinamide group suggests that this compound might be used in asymmetric synthesis or as an intermediate in the production of chiral molecules.

While specific applications of this compound are not widely documented, sulfinamides are known for their utility in organic synthesis, particularly in the formation of chiral centers and as auxiliaries in asymmetric reactions.

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